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Compound of Interest

Compound Name: 2-Methoxypyridine-5-boronic acid

Cat. No.: B044794 Get Quote

Essential Safety and Handling Guide for 2-
Methoxypyridine-5-boronic acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Methoxypyridine-5-boronic acid.

Adherence to these procedures is critical for ensuring personal safety and maintaining a safe

laboratory environment.

Chemical Identifier:

Product Name: 2-Methoxypyridine-5-boronic acid

CAS No.: 163105-89-3

Hazard Summary: This chemical is considered hazardous. It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2] It is harmful if swallowed.[1][3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure. The

following table summarizes the required PPE for handling 2-Methoxypyridine-5-boronic acid.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1 standard

or European Standard EN166.

A face shield may be required

for splash hazards.[4][5]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[4]

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

upon contamination.[4]

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are mandatory.[4]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dusts are generated and

engineering controls are

insufficient.[4][5]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Operational Plan: Step-by-Step Handling Procedure
Following a strict operational protocol is essential for the safe handling of this compound.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[3][6]

Work in a well-ventilated area, preferably a certified chemical fume hood.[6][7]

The work area should be clean and free of clutter.

2. Donning PPE:
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Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Weighing and Transfer:

Handle the solid material carefully to avoid the generation of dust.[4][8]

Use appropriate tools, such as a spatula and weighing paper, for transfers.

Keep the container tightly closed when not in use.[7][8]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][3]

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE as

hazardous waste.[4]

Emergency First Aid Procedures
If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[7][8] Call

a POISON CENTER or doctor if you feel unwell.[1]

In case of skin contact: Wash off with soap and plenty of water.[7][8] If skin irritation occurs,

get medical advice/attention.[1] Take off contaminated clothing and wash it before reuse.[2]

In case of eye contact: Rinse cautiously with water for several minutes.[1][7] Remove contact

lenses, if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical

advice/attention.[6]

If swallowed: Rinse mouth with water.[7] Never give anything by mouth to an unconscious

person.[7] Call a POISON CENTER or doctor if you feel unwell.[1]
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Proper disposal of 2-Methoxypyridine-5-boronic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of excess or unwanted 2-Methoxypyridine-5-boronic acid as

hazardous waste.[4] Do not allow the product to enter drains.[4]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, should also be disposed of as hazardous

waste.[4]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The cleaned container can then be disposed of

according to local regulations.[4]
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Workflow for Safe Handling of 2-Methoxypyridine-5-boronic acid
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Caption: Logical workflow for the safe handling of 2-Methoxypyridine-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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